Cas no 1188265-10-2 (7-Bromo-6-fluoro-3,3-dimethyl-3,4-dihydroquinoxalin-2(1H)-one)

• Product Name: 7-Bromo-6-fluoro-3,3-dimethyl-3,4-dihydroquinoxalin-2(1H)-one
• CAS No: 1188265-10-2
• MF: C₁₀H₁₀BrFN₂O
• MW: 273.101604938507
• CID: 1082455
• PubChem ID: 72206776
• Update Time: 2025-04-20

7-Bromo-6-fluoro-3,3-dimethyl-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-fluoro-3,3-dimethyl-3,4-dihydroquinoxalin-2(1H)-one
• 7-bromo-6-fluoro-3,3-dimethyl-1,4-dihydroquinoxalin-2-one
• 7-bromo-6-fluoro-3,4-dihydro-3,3-dimethyl-2(1H)-Quinoxalinone
• AKOS017559908
• MB12315
• DA-18988
• 7-BROMO-6-FLUORO-3,3-DIMETHYL-1,2,3,4-TETRAHYDROQUINOXALIN-2-ONE
• 1188265-10-2

• Inchi： 1S/C10H10BrFN2O/c1-10(2)9(15)13-7-3-5(11)6(12)4-8(7)14-10/h3-4,14H,1-2H3,(H,13,15)
• InChI Key： BIYHHKOWXWPNTF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC(C(C)(C)N2)=O)F

Computed Properties

• Exact Mass: 271.99605g/mol
• Monoisotopic Mass: 271.99605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų